Cas no 2138153-98-5 (6-(4-fluorophenyl)-3-hydroxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one)

• Product Name: 6-(4-fluorophenyl)-3-hydroxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
• CAS No: 2138153-98-5
• MF: C₁₂H₁₀FN₃O₂
• MW: 247.225105762482
• CID: 6006302
• PubChem ID: 165454738
• Update Time: 2025-10-31

6-(4-fluorophenyl)-3-hydroxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-3-hydroxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one
• EN300-724998
• 2138153-98-5

• Inchi： 1S/C12H10FN3O2/c13-8-3-1-7(2-4-8)9-5-14-12-15-6-10(17)16(12)11(9)18/h1-5,10,17H,6H2,(H,14,15)
• InChI Key： DRMPMFNUAAVHPL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C2NCC(N2C1=O)O

Computed Properties

• Exact Mass: 247.07570473g/mol
• Monoisotopic Mass: 247.07570473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.9Ų

Additional information on 6-(4-fluorophenyl)-3-hydroxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one

6-(4-Fluorophenyl)-3-Hydroxy-1H,2H,3H,5H-Imidazolidino[1,2-a]Pyrimidin-5-One: A Comprehensive Overview

6-(4-Fluorophenyl)-3-Hydroxy-1H,2H,3H,5H-imidazolidino[1,2-a]pyrimidin-5-one is a complex organic compound with the CAS number 2138153-98-5. This compound belongs to the class of imidazolidinopyrimidones, which are known for their unique structural features and potential applications in various fields of chemistry and pharmacology. The molecule consists of a pyrimidine ring fused with an imidazolidine ring system, with a hydroxyl group at position 3 and a fluorophenyl substituent at position 6. This combination of functional groups and structural motifs makes it a subject of interest for researchers exploring novel chemical entities with potential bioactivity.

The synthesis of 6-(4-fluorophenyl)-3-hydroxy-imidazolidino[1,2-a]pyrimidin-5-one involves multi-step organic reactions that highlight the importance of controlling stereochemistry and regioselectivity. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate reaction times while maintaining high product quality. These advancements underscore the compound's relevance in modern synthetic chemistry.

From a pharmacological perspective, imidazolidino[1,2-a]pyrimidinones have shown promising bioactivity in various assays. Recent findings indicate that 6-(4-fluorophenyl)-3-hydroxy-imidazolidino[1,2-a]pyrimidin-5-one exhibits potent anti-inflammatory and antioxidant properties. In vitro experiments have demonstrated its ability to inhibit key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential as a lead compound for anti-inflammatory drug development.

Moreover, this compound has been investigated for its role in modulating cellular signaling pathways. Studies using human cancer cell lines have revealed that 6-(4-fluorophenyl)-3-hydroxy-imidazolidino[1,2-a]pyrimidin-5-one can induce apoptosis by activating caspase enzymes and modulating mitochondrial membrane potential. These findings highlight its potential as an anticancer agent. However, further preclinical studies are required to validate these effects in vivo.

The structural uniqueness of 6-(4-fluorophenyl)-3-hydroxy-imidazolidino[1,2-a]pyrimidin-5-one also makes it an attractive candidate for exploring metalloenzyme inhibition. Recent research has focused on its ability to bind to zinc-containing enzymes such as metalloproteases. Computational docking studies suggest that the hydroxyl group at position 3 plays a critical role in coordinating with the metal center of these enzymes.

In terms of applications beyond pharmacology, imidazolidino[1,2-a]pyrimidinones have been explored for their catalytic properties in organic synthesis. For example, this compound has been used as an organocatalyst in asymmetric aldol reactions under mild conditions. Its ability to facilitate enantioselective bond formation makes it a valuable tool in green chemistry.

From an environmental standpoint, understanding the degradation pathways of 6-(4-fluorophenyl)-3-hydroxy-imidazolidino[1,2-a]pyrimidinone is crucial for assessing its ecological impact. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry to identify its degradation products under various environmental conditions. These findings contribute to the development of sustainable chemical processes that minimize environmental footprint.

In conclusion, 6-(4-fluorophenyl)-3-hydroxy-imidazolidino[1,2-a]pyrimidineone (CAS No: 2138153-98-5) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure enables it to serve as both a synthetic building block and a bioactive molecule with potential therapeutic applications. As research continues to uncover its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.